Cas no 111836-50-1 (2,3-dimethylpyrido[1,2-a]indole-1,4-dione)

• Product Name: 2,3-dimethylpyrido[1,2-a]indole-1,4-dione
• CAS No: 111836-50-1
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 2607384
• PubChem ID: 362141
• Update Time: 2025-04-21

2,3-dimethylpyrido[1,2-a]indole-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethylpyrido[1,2-a]indole-1,4-dione
• NSC625727
• DTXSID40327006
• 111836-50-1
• CHEMBL1972748
• NCI60_008036
• NSC-625727

• Inchi： 1S/C14H11NO2/c1-8-9(2)14(17)12-11(13(8)16)7-10-5-3-4-6-15(10)12/h3-7H,1-2H3
• InChI Key： SSXDJMSSVBOSAF-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(C2C=C3C=CC=CN3C=21)=O

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines